N-(4-chlorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H11ClN2O2S/c1-9(18)17(8-10-4-3-7-19-10)14-16-13-11(15)5-2-6-12(13)20-14/h2-7H,8H2,1H3
• InChI Key: FUTIIYMSGUDADI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1=CC=CO1)C2=NC3=C(S2)C=CC=C3Cl
• Molecular Formula: C14H11ClN2O2S
• Molecular Weight: 306.8 g/mol

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)acetamide, also known as CBT-FMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antitumor and Anticancer Activity

A series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, incorporating the benzothiazole structure, demonstrated potential antitumor activity against human tumor cell lines. This suggests that derivatives of benzothiazole, including compounds similar to N-(4-chlorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)acetamide, could be promising leads for developing anticancer drugs (Yurttaş, Tay, & Demirayak, 2015).

Analgesic Activity

Research into acetamide derivatives has also shown that compounds with a benzothiazole moiety can exhibit significant analgesic properties. Such studies indicate the potential of N-(4-chlorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)acetamide analogs in the development of new pain management therapies (Kaplancıklı, Altıntop, Turan-Zitouni, Ozdemir, & Can, 2012).

Anti-inflammatory Properties

Thiazolopyrimidine derivatives have been synthesized and evaluated for their antinociceptive and anti-inflammatory activities. This suggests a potential research avenue for N-(4-chlorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)acetamide derivatives in exploring new anti-inflammatory agents (Selvam, Karthik, Palanirajan, & Ali, 2012).

Photovoltaic and NLO Applications

Studies on benzothiazolinone acetamide analogs have demonstrated their potential in photovoltaic efficiency modeling and as photosensitizers in dye-sensitized solar cells (DSSCs). They exhibit good light harvesting efficiency (LHE) and favorable free energy for electron injection. The non-linear optical (NLO) activity of such compounds suggests that derivatives of N-(4-chlorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)acetamide could be valuable in the development of materials for optical applications (Mary et al., 2020).

Molecular Docking and Ligand-Protein Interactions

Benzothiazolinone acetamide analogs have been subjected to molecular docking studies to understand their binding interactions with proteins such as Cyclooxygenase 1 (COX1). This research area highlights the importance of such compounds in drug discovery and design, providing insights into their mechanism of action at the molecular level (Mary et al., 2020).